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Compound of Interest

Compound Name: Trichlamide

Cat. No.: B1200943

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of the fungicide
Trichlamide and its alternatives. While a comprehensive quantitative comparison is limited by
the availability of public data for Trichlamide, this document synthesizes existing information to
offer a thorough overview for informed decision-making in research and development.

Trichlamide: An Overview of its Environmental
Profile

Trichlamide is a benzamide fungicide.[1][2][3] According to the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals, Trichlamide is classified as toxic to aquatic
life with long-lasting effects.[2] However, specific quantitative data on its ecotoxicity and
environmental fate, such as LC50 values for non-target organisms, soil degradation half-life
(DT50), and bioaccumulation potential, are not readily available in public databases.[4] The
Pesticide Properties Database notes that significant data for Trichlamide are missing.[4]

The primary mode of action for Trichlamide is the inhibition of ergosterol biosynthesis in fungi,
a critical component of their cell membranes.[4]

Quantitative Comparison of Fungicide Alternatives
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The following tables summarize the available quantitative data for a selection of widely used

alternative fungicides, including synthetic and biological options. This data is essential for a

comparative environmental risk assessment.

Table 1: Aquatic Ecotoxicity of Fungicide Alternatives

o . Exposure LC50/EC50 Toxicity
Fungicide Organism . o
Duration (mglL) Classification
Rainbow Trout
Azoxystrobin (Oncorhynchus 96h 1.76[4] Moderately Toxic
mykiss)
Carp (Cyprinus
p_ (Cyp 96h 4.2[4] Moderately Toxic
carpio)
Daphnia magna 48h 0.83[4] Highly Toxic
Green Algae 72h 0.71 - 2.2[4] Moderately Toxic
] 5.7 pg/cm? ] ]
Tebuconazole Daphnia magna 48h Highly Toxic
(contact)
Rainbow Trout
Copper .
) (Oncorhynchus 96h 25[5] Moderately Toxic
Hydroxide )
mykiss)
Daphnia magna 48h 0.0422[5] Very Highly Toxic
Neem Oil ) ) ) ) )
Fish - Slightly Toxic Slightly Toxic

(Azadirachtin)

Aquatic

Organisms

Moderately Toxic

Moderately Toxic

Table 2: Terrestrial Ecotoxicity of Fungicide Alternatives
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. . Toxicity
Fungicide Organism Test Type LD50/LC50 o
Classification
) Earthworm o
Azoxystrobin o ] 14-day >1000 mg/kg[4] Low Toxicity
(Eisenia fetida)
Honeybee (Apis Acute Oral & o
) >200 u g/bee [4] Low Toxicity
mellifera) Contact
Earthworm o
Tebuconazole o ] 14-day 287 mg/kg[2] Low Toxicity
(Eisenia fetida)
Honeybee (Apis 38.59
.y (Ap Acute Oral ) Hd -
mellifera) a.i./bee[6]
Copper . .
o Earthworms - Toxic Toxic
Fungicides
Bees - Toxic Toxic
Neem Oil Birds, Mammals, Practically Non- Practically Non-
(Azadirachtin) Bees toxic toxic
Table 3: Environmental Fate of Fungicide Alternatives
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. PersistencelBi
Environmental

Fungicide Parameter Value oaccumulation
Compartment .
Potential
) ) Moderately
Azoxystrobin Soil DT50 54 - 135 days )
Persistent
Phototransformat
Water ) 5.2 days -
ion DT50

) ) ) No evidence of
Organism Bioaccumulation ] ] Low
bioaccumulation

Tebuconazole Soil - - -
Copper . . . .
o Soll - Highly Persistent  High
Fungicides
Neem Oil ) )
Soll DT50 3 - 44 days[7] Not Persistent

(Azadirachtin)

48 minutes - 4 ]
Water DT50 Not Persistent
days[7]

Biological Fungicide Alternatives: A Qualitative
Overview

Biological fungicides, such as those based on Bacillus subtilis and Trichoderma spp., are
generally considered to have a low environmental impact. They are biodegradable and tend to
be less toxic to non-target species.[S]

o Bacillus subtilis: This bacterium is known to be non-pathogenic and is not considered a
threat to the environment. It is effective against a variety of plant pathogens.

o Trichoderma spp.: These fungi are common soil inhabitants and are considered
environmentally safe.[8] They are effective biocontrol agents against numerous fungal plant
pathogens.
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Experimental Protocols for Environmental Impact
Assessment

The data presented in the tables above are generated through standardized experimental
protocols. Key methodologies include:

o Aquatic Toxicity Testing: These studies, often following OECD Guidelines (e.g., OECD 203
for fish acute toxicity, OECD 202 for Daphnia sp. acute immobilisation), determine the
concentration of a substance that is lethal to 50% of the test organisms (LC50) or causes an
effect in 50% of the organisms (EC50) over a specified period.

o Terrestrial Field Dissipation Studies: These studies, guided by protocols from agencies like
the US EPA, are designed to understand the transformation, transport, and fate of pesticides
under real-world conditions. They are crucial for determining a pesticide's persistence in the
soil (DT50).

» Soil Mobility Studies: These laboratory-based studies assess the potential for a pesticide to
leach through the soil profile and contaminate groundwater.

Visualizing Key Concepts

The following diagrams illustrate important concepts related to the environmental impact
assessment of fungicides.

Environmental Risk Assessment Workflow

Effects Assessment:
- Predicted No-Effect
Concentration (PNEC)

Determine Toxicity Thresholds

Click to download full resolution via product page
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Environmental Risk Assessment Workflow for Fungicides.

Trichlamide's Mechanism of Action

Trichlamide

Fungal Cell Inhibition of Pathway

Contains

Ergosterol Biosynthesis
Pathway

I Leadsto
|(when inhibited)

Disrupted Fungal

Cell Membrane

Click to download full resolution via product page

Mechanism of Action of Trichlamide.

Conclusion

A comprehensive comparison of the environmental impact of Trichlamide and its alternatives
is hampered by the lack of publicly available quantitative data for Trichlamide. While it is
classified as toxic to aquatic life, the extent of this toxicity and its behavior in the environment
remain largely uncharacterized in the public domain.

In contrast, a significant body of data exists for many alternative fungicides. Synthetic
alternatives like azoxystrobin and tebuconazole have varying degrees of toxicity to non-target
organisms and different environmental persistence profiles. Copper-based fungicides, while
effective, are known to be persistent in soil and toxic to a broad range of non-target organisms.
Biological alternatives such as neem oil, Bacillus subtilis, and Trichoderma spp. generally
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present a lower environmental risk profile due to their biodegradability and lower toxicity to non-
target species.

For researchers, scientists, and drug development professionals, this guide highlights the
critical importance of comprehensive environmental data for informed decision-making. The
absence of data for Trichlamide underscores the need for further research and transparency
to enable a complete and objective comparison of its environmental footprint against available
alternatives. When selecting a fungicide for research or development purposes, a thorough
evaluation of the available environmental impact data for all potential candidates is strongly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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